Cas no 24683-20-3 (Saccharin N-(2-Acetic Acid Ethyl Ester)(Piroxicam Impurity E))

• Product Name: Saccharin N-(2-Acetic Acid Ethyl Ester)(Piroxicam Impurity E)
• CAS No: 24683-20-3
• MF: C₁₁H₁₁NO₅S
• MW: 269.273741960526
• MDL: MFCD00688886
• CID: 240898
• PubChem ID: 607195
• Update Time: 2025-05-28

Saccharin N-(2-Acetic Acid Ethyl Ester)(Piroxicam Impurity E) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole-2(3H)-aceticacid, 3-oxo-, ethyl ester, 1,1-dioxide
• ethyl 2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetate
• Saccharin N-(2-Acetic Acid Ethyl Ester) (Piroxicam Impurity E)
• SACCHARIN N-(2-ACETIC ACID ETHYL ESTER)(PIROXICAM IMPURITY E)
• Saccharin N-(2-Acetic Acid Ethyl Ester)(Piroxicam Impurity E)
• Ethyl (1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetate
• ethyl (1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)acetate
• ethyl (3-oxo-1,2-benzoisothiazol-2(3H)-yl)acetate 1,1-dioxide
• ethyl 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl) acetate
• N-(ethoxycarbonyl)methyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide
• N-carbethoxymethyl-1,2-benzisothiazole-1,1-dioxide-3-one
• Piroxicam Impurity E
• Piroxicam impurity E [EP]
• Saccharin
• UNII-KN712V27AV
• 1,2-Benzisothiazoline-2-aceticacid, 3-oxo-, ethyl ester, 1,1-dioxide (8CI)
• HMS588A14
• CS-0127725
• ChemDiv1_000366
• SR-01000398864-1
• MFCD00688886
• Q27282339
• NS00002321
• SR-01000398864
• YKCQHUPTHHPHGX-UHFFFAOYSA-N
• Ethyl 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)acetate
• 24683-20-3
• Z51115233
• Benzo[d]isothiazol-3-one, 2-(2-ethoxy-2-oxoethyl)-, 1,1-dioxide
• Ethyl2,3-dihydro-3-oxo-1,2-benzisothiazole-2-acetate-1,1-dioxide
• FT-0674495
• CHEMBL3125563
• Ethyl (1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetate #
• (Piroxicam Impurity E)'
• Ethyl (1,1-Dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetate; Piroxicam Imp. E (EP); Piroxicam Impurity E
• 1,2-Benzisothiazole-2(3H)-acetic acid, 3-oxo-, ethyl ester, 1,1-dioxide
• ethyl 2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetate
• Oprea1_858121
• HMS3429B03
• E?,2-benzothiazol-2-yl)acetate
• KN712V27AV
• DTXSID50179412
• Saccharin N-(2-acetic acid ethyl ester)
• ethyl 2-(1, 1, 3-trioxo-1, 2-benzothiazol-2-yl)acetate
• Ethyl 3-oxo-1,2-benzoisothiazoline-2-acetate 1,1-dioxide
• SCHEMBL14884779
• EC 607-416-7
• Oprea1_631494
• AKOS000418951
• BDBM50496460
• CCG-113731
• ETHYL 2-(1,1,3-TRIOXO-1,3-DIHYDRO-2H-1,2-BENZISOTHIAZOL-2-YL)ACETATE
• EN300-299011
• PIROXICAM IMPURITY E [EP IMPURITY]
• Ethyl2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)acetate
• ethyl 2-(1,1,3-trioxo-2,3-dihydro-1
• AE-641/00011008
• STK136579

• MDL： MFCD00688886
• Inchi： 1S/C11H11NO5S/c1-2-17-10(13)7-12-11(14)8-5-3-4-6-9(8)18(12,15)16/h3-6H,2,7H2,1H3
• InChI Key： YKCQHUPTHHPHGX-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1CC(=O)OCC)=O)(=O)=O

Computed Properties

• Exact Mass: 269.03600
• Monoisotopic Mass: 269.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.442±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 106 ºC
• Boiling Point: 441.4°C at 760 mmHg
• Flash Point: 220.8°C
• Refractive Index: 1.584
• Solubility: Very slightly soluble (0.43 g/l) (25 º C),
• PSA: 89.13000
• LogP: 1.41290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Saccharin N-(2-Acetic Acid Ethyl Ester)(Piroxicam Impurity E)

Comprehensive Analysis of Saccharin N-(2-Acetic Acid Ethyl Ester) (CAS No. 24683-20-3) and Its Role as Piroxicam Impurity E

Saccharin N-(2-Acetic Acid Ethyl Ester), also known as Piroxicam Impurity E (CAS No. 24683-20-3), is a critical compound in pharmaceutical research and quality control. This impurity is structurally related to Piroxicam, a widely used nonsteroidal anti-inflammatory drug (NSAID). Understanding its properties, synthesis, and analytical detection methods is essential for ensuring drug safety and compliance with regulatory standards such as ICH Q3A and USP.

The compound’s significance stems from its role as a process-related impurity during Piroxicam manufacturing. Researchers and manufacturers frequently search for "how to identify Piroxicam impurities" or "methods to control Saccharin derivatives in APIs," highlighting the demand for reliable analytical techniques like HPLC, LC-MS, and NMR. These methods are pivotal for quantifying Impurity E at trace levels, ensuring adherence to thresholds set by global pharmacopeias.

Recent advancements in green chemistry have spurred interest in sustainable synthesis routes for Saccharin N-(2-Acetic Acid Ethyl Ester). Questions like "eco-friendly synthesis of pharmaceutical impurities" or "degradation pathways of Piroxicam" reflect industry trends toward minimizing environmental impact. Studies suggest that optimizing reaction conditions can reduce the formation of this impurity, aligning with the principles of Quality by Design (QbD).

From a regulatory perspective, Piroxicam Impurity E is classified as a "specified impurity" requiring strict monitoring. Analytical labs often inquire about "reference standards for CAS 24683-20-3" or "validation protocols for impurity testing." Collaborative efforts between academia and industry have led to improved chromatographic separation techniques, addressing challenges like co-elution with other Piroxicam degradation products.

In conclusion, Saccharin N-(2-Acetic Acid Ethyl Ester) (CAS No. 24683-20-3) remains a focal point in pharmaceutical analytics. Its study not only ensures drug efficacy but also drives innovation in impurity profiling and sustainable manufacturing. For researchers, staying updated on "ICH guidelines for impurities" and "emerging detection technologies" is key to navigating this evolving landscape.